(2-Methyl-2H-pyrazol-3-ylmethyl)-(1-phenyl-ethyl)-amine
Overview
Description
(2-Methyl-2H-pyrazol-3-ylmethyl)-(1-phenyl-ethyl)-amine (MPEA) is a synthetic compound that has been studied for its potential applications in the field of scientific research. MPEA has been found to have a wide range of biochemical and physiological effects, and is being explored as a potential tool for a variety of laboratory experiments.
Scientific Research Applications
Heterocyclic Compound Synthesis
Heterocyclic compounds, which include pyrazoles, are of significant interest in medicinal chemistry due to their wide spectrum of biological activities. The synthesis of such compounds often involves the use of specific amine derivatives as building blocks. For instance, studies on the chemistry of pyrazoline derivatives, like the one conducted by Gomaa and Ali (2020), demonstrate the versatility of these compounds as precursors in creating a variety of heterocyclic structures, including pyrazolo-imidazoles and spiropyrans (Gomaa & Ali, 2020). These synthetic routes highlight the potential of amine derivatives in facilitating the creation of novel heterocyclic compounds with potential pharmaceutical applications.
Environmental and Analytical Chemistry
In environmental and analytical chemistry, the analysis and fate of nitrogen-containing compounds, such as amines, are critical. Research by Poste, Grung, and Wright (2014) reviews the sources, concentrations, and aquatic toxicity of amines and related compounds in surface waters, indicating the environmental impact and need for monitoring these substances (Poste, Grung, & Wright, 2014). This suggests that derivatives of amines could be important in environmental science for understanding pollution sources and effects.
Mechanism of Action
Target of Action
Similar compounds have been found to target theMitogen-activated protein kinase 14 (MAPK14) . MAPK14 is a crucial enzyme involved in various cellular processes, including inflammation, cell growth, and apoptosis .
Mode of Action
Compounds with similar structures have been reported to inhibit key enzymes likeMAPK14 . This inhibition can lead to changes in cellular processes, potentially altering cell growth, inflammation, and apoptosis .
Biochemical Pathways
Given its potential interaction with mapk14, it may influence pathways related tocell growth, inflammation, and apoptosis .
Pharmacokinetics
Similar compounds have been found to have unknown absorption, volume of distribution, protein binding, metabolism, route of elimination, half-life, and clearance .
Result of Action
Given its potential interaction with mapk14, it may influence cellular processes such ascell growth, inflammation, and apoptosis .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. It’s important to note that factors such as pH, temperature, and the presence of other compounds can affect the stability and efficacy of a compound .
properties
IUPAC Name |
N-[(2-methylpyrazol-3-yl)methyl]-1-phenylethanamine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N3/c1-11(12-6-4-3-5-7-12)14-10-13-8-9-15-16(13)2/h3-9,11,14H,10H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLBFEICCTQDJNG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)NCC2=CC=NN2C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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